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Compound of Interest

Compound Name: 2,3,3',4',5',6-Hexachlorobiphenyl

CAS No.: 74472-45-0

Cat. No.: B1345198

Get Quote

Target Analyte: 2,3,3',4',5',6-Hexachlorobiphenyl (PCB 163) Matrix: Sediment (High

Sulfur/Organic Content) Methodology: Pressurized Liquid Extraction (PLE) / Soxhlet & GC-

MS/MS

Executive Summary
This Application Note details the rigorous extraction and quantification of PCB 163, a

hexachlorobiphenyl congener often overlooked due to its critical co-elution with the abundant

PCB 138 on standard chromatographic phases. Accurate analysis in sediment requires a

trifecta of technical controls: (1) aggressive solvent extraction to release analytes from aged

organic carbon, (2) reactive copper cleanup to eliminate massive sulfur interferences common

in anaerobic sediments, and (3) high-resolution chromatographic or mass-spectral resolution to

isolate PCB 163.
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In standard environmental analysis using 5% phenyl-methylpolysiloxane columns (e.g., DB-5,

Rtx-5), PCB 163 co-elutes with PCB 138 (2,2',3,4,4',5'-Hexachlorobiphenyl). PCB 138 is a

dominant congener in technical mixtures (Aroclors), often leading to the overestimation of PCB

138 and the "disappearance" of PCB 163.

Solution: This protocol utilizes GC-MS/MS (Triple Quadrupole) for spectral resolution or

recommends a specialized column (e.g., HT8-PCB) for physical separation.[1]

The Sediment Matrix Challenge
Sediments act as a sink for hydrophobic organic contaminants (HOCs). The primary

interference is elemental sulfur (S₈), which dissolves in non-polar solvents and mimics the

electron-capture response of organochlorines, potentially saturating detectors.

Materials & Reagents
Category Item Grade/Specification

Solvents
n-Hexane, Acetone,

Dichloromethane (DCM)
Pesticide Residue Grade

Reagents Sodium Sulfate (Na₂SO₄)
Anhydrous, baked at 400°C for

4h

Cleanup Copper Powder (Fine)
Activated with dilute HCl (See

Protocol 3)

Cleanup Silica Gel
Activated, Acidified (44% w/w

H₂SO₄)

Standards PCB 163 Native Standard
Certified Reference Material

(CRM)

Surrogates
¹³C₁₂-PCB 163 (or ¹³C-PCB

138)
Isotope Dilution Standard
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Figure 1: Decision matrix for PCB 163 extraction. PLE is preferred for throughput; Soxhlet for

reference validation.

Detailed Protocols
Protocol 1: Sample Preparation
Rationale: Water prevents non-polar solvents from penetrating sediment pores. Chemical

drying is preferred over thermal drying to prevent loss of semi-volatiles.

Decant: Remove standing water from the sediment surface.
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Homogenize: Mix the wet sediment thoroughly with a stainless steel spatula.

Drying: Weigh 10–20 g of wet sediment into a beaker. Add approx. 20–30 g of anhydrous

Na₂SO₄. Mix until the sample is a free-flowing powder.

Surrogate Spiking: Spike the sample now with ¹³C-labeled surrogates to monitor extraction

efficiency.

Protocol 2A: Pressurized Liquid Extraction (PLE/ASE)
Status: Modern Standard (EPA 3545A compliant)

Cell Loading: Load the free-flowing sample into a 33 mL stainless steel extraction cell. Fill

void volume with clean Ottawa sand.

Parameters:

Solvent: Hexane:Acetone (1:1 v/v) or DCM:Acetone (1:1 v/v).

Temperature: 100°C.

Pressure: 1500 psi.

Cycles: 2 static cycles (5 minutes each).

Flush: 60% of cell volume.

Purge: Nitrogen for 60 seconds.

Collection: Collect extract in a glass vial (approx. 40 mL).

Protocol 2B: Soxhlet Extraction
Status: Gold Standard Reference (EPA 3540C)

Thimble: Place the Na₂SO₄-dried sample into a cellulose thimble.

Solvent: Add 300 mL of Hexane:Acetone (1:1) to the round-bottom flask.
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Reflux: Cycle the Soxhlet at 4–6 cycles per hour for 16–24 hours.

Concentration: Concentrate the extract to ~5 mL using a Rotary Evaporator (water bath <

35°C).

Protocol 3: Cleanup (Critical Step)
Rationale: Sediment extracts are dark and sulfur-rich. Direct injection will destroy GC columns.

Step A: Sulfur Removal (Activated Copper - EPA 3660B)

Preparation: Rinse fine copper powder with dilute HCl (2N) until bright and shiny. Rinse with

water, then acetone, then hexane. Keep under hexane to prevent oxidation.

Treatment: Add 2 g of activated copper to the concentrated extract. Shake vigorously for 2

minutes.

Validation: If the copper turns black (copper sulfide), add fresh copper and repeat until the

copper remains shiny.

Step B: Fractionation (Acid Silica)

Column: Pack a glass column with 5 g of Acidified Silica Gel (44% H₂SO₄ w/w).

Elution: Load the extract. Elute with 50 mL of Hexane.

Result: PCBs (including 163) elute in the first fraction; polar lipids and pigments are retained.

Instrumental Analysis (GC-MS/MS)[1][2][3][4]
System: Agilent 8890/7000D or Thermo TSQ 9610 (Triple Quadrupole). Column: Phenomenex

Zebron ZB-SemiVolatiles or Agilent DB-5ms UI (30m x 0.25mm x 0.25µm). Note: If using Single

Quad MS or ECD, a specialized column like HT8-PCB is required to separate PCB 163 from

138.

MS/MS Acquisition Parameters (MRM): PCB 163 is a Hexachlorobiphenyl (MW = 360.88).
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Compound
Precursor Ion
(m/z)

Product Ion 1
(Quant)

Product Ion 2
(Qual)

Collision
Energy (eV)

PCB 163 359.8 289.9 219.9 25

¹³C₁₂-PCB 163 371.8 301.9 231.9 25

Chromatographic Conditions:

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Inlet: Splitless, 280°C.

Oven Program: 80°C (1 min) → 20°C/min to 180°C → 2°C/min to 280°C → Hold 5 min.

Note: The slow ramp (2°C/min) is crucial for resolving congener clusters.

Quality Control & Performance Criteria
QC Parameter Frequency

Acceptance
Criteria

Corrective Action

Method Blank
1 per batch (20

samples)
< MDL

Check

solvents/glassware

LCS (Spike) 1 per batch
70% – 130%

Recovery
Re-extract batch

Surrogate Recovery Every Sample 50% – 120% Re-inject or Re-extract

Matrix Spike 1 per 20 samples RPD < 20%
Note matrix

interference

References
U.S. EPA. (2007). Method 3545A: Pressurized Fluid Extraction (PFE).[2][3] SW-846 Update

IV. [Link]

U.S. EPA. (1996). Method 3660B: Sulfur Cleanup. SW-846 Update III. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://amptius.com/epa-method-3545a-instrumentation-guide/
https://www.federalregister.gov/documents/2023/08/29/2023-17708/alternate-pcb-extraction-methods-and-amendments-to-pcb-cleanup-and-disposal-regulations
https://www.epa.gov/sites/default/files/2015-12/documents/3545a.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/3660b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Larsen, B., et al. (1992). Interference from 2,3,5,6-3',4'-hexachlorobiphenyl (CB 163) in the

determination of 2,3,4-2',4',5'-hexachlorobiphenyl (CB 138).[4] International Journal of

Environmental Analytical Chemistry. [Link]

U.S. EPA. (2021). Method 1628: Polychlorinated Biphenyl (PCB) Congeners in Water, Soil,

Sediment, Biosolids, and Tissue by HRGC/HRMS.[5] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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